9-ethyl-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine

• Molecular Formula: C16H20N8
• Molecular Weight: 324.38 g/mol
• IUPAC Name: 9-ethyl-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]purine
• InChI: InChI=1S/C16H20N8/c1-3-22-11-20-14-15(22)18-10-19-16(14)24-8-6-23(7-9-24)13-4-5-17-12(2)21-13/h4-5,10-11H,3,6-9H2,1-2H3
• InChI Key: POFGFTZNCIZGGC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC2=C1N=CN=C2N3CCN(CC3)C4=NC(=NC=C4)C

Description

9-ethyl-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine is a heterocyclic compound that contains both purine and piperazine moieties

Preparation Methods

The synthesis of 9-ethyl-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine typically involves multi-step procedures. One common method involves the reaction of 9-ethyl-9H-purine with 1-(2-methylpyrimidin-4-yl)piperazine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction conditions to increase yield and purity.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: It can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the piperazine ring, where nucleophiles replace existing substituents. Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed depend on the specific reaction and conditions used.

Scientific Research Applications

9-ethyl-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used in studies involving enzyme inhibition and receptor binding.

Industry: It may be used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 9-ethyl-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Similar compounds include other purine derivatives and piperazine-containing molecules. For example:

9-ethyl-9H-purine: A simpler purine derivative without the piperazine moiety.

1-(2-methylpyrimidin-4-yl)piperazine: A piperazine derivative without the purine moiety. The uniqueness of 9-ethyl-6-[4-(2-methylpyrimidin-4-yl)piperazin-1-yl]-9H-purine lies in its combined structure, which may confer unique biological activities and applications compared to its individual components.